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Compound of Interest

Compound Name: (2R)-2-Heptyloxirane

Cat. No.: B139866 Get Quote

Technical Guide: (2R)-2-Heptyloxirane
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on (2R)-2-Heptyloxirane, a chiral

epoxide of interest in synthetic organic chemistry and drug development. This document details

its chemical identity, physical properties, and a detailed protocol for its enantioselective

synthesis.

Chemical Identity and Molecular Structure
(2R)-2-Heptyloxirane is the (R)-enantiomer of 2-heptyloxirane, also known as 1,2-

epoxynonane. It is a chiral epoxide featuring a heptyl chain attached to one carbon of the

oxirane ring.

IUPAC Name: (2R)-2-Heptyloxirane

CAS Number: 130466-96-5[1]

Molecular Formula: C₉H₁₈O

Molecular Weight: 142.24 g/mol [1]

Canonical SMILES: CCCCCCC[C@H]1CO1
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InChI: InChI=1S/C9H18O/c1-2-3-4-5-6-7-9-8-10-9/h9H,2-8H2,1H3/t9-/m1/s1

Racemic Mixture CAS Number: 28114-20-7 (for 2-Heptyloxirane)[2][3][4]

Molecular Structure:

Physicochemical Properties
Quantitative data for the specific (2R)-enantiomer is not widely available. The following table

summarizes the known properties of the racemic mixture, 2-heptyloxirane.

Property Value Source

Molecular Weight 142.24 g/mol [1][3][5]

Boiling Point 75 °C @ 13 Torr [2]

Density 0.8374 g/cm³ @ 22 °C [2]

Melting Point N/A [2][5]

Refractive Index N/A [2][5]

Enantioselective Synthesis: Jacobsen-Katsuki
Epoxidation
The enantioselective synthesis of (2R)-2-Heptyloxirane can be effectively achieved via the

Jacobsen-Katsuki epoxidation of the corresponding alkene, 1-nonene. This method utilizes a

chiral manganese-salen complex as a catalyst to direct the stereochemistry of the epoxidation,

yielding the desired (R)-enantiomer with high enantiomeric excess.
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Synthesis Pathway
The overall transformation involves the oxidation of 1-nonene in the presence of a chiral

catalyst and an oxidant.

Synthesis of (2R)-2-Heptyloxirane via Jacobsen Epoxidation

1-Nonene

(2R)-2-Heptyloxirane

Jacobsen Epoxidation

Oxidant Catalyst

(R,R)-Jacobsen's
Catalyst
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Caption: Synthesis of (2R)-2-Heptyloxirane from 1-Nonene.

Experimental Protocol
This protocol is adapted from the general procedure for Jacobsen-Katsuki epoxidation.

Materials:

1-Nonene

(R,R)-(-)-N,N'-Bis(3,5-di-tert-butylsalicylidene)-1,2-cyclohexanediaminomanganese(III)

chloride [(R,R)-Jacobsen's catalyst]

Sodium hypochlorite (NaOCl, commercial bleach)

Sodium phosphate, dibasic (Na₂HPO₄)

Sodium hydroxide (NaOH)
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Dichloromethane (CH₂Cl₂)

Hexane

Saturated sodium chloride solution (brine)

Anhydrous sodium sulfate (Na₂SO₄)

Silica gel for column chromatography

Procedure:

Preparation of Buffered Bleach Solution: Prepare a 0.05 M solution of Na₂HPO₄. To 5 mL of

this solution, add 12.5 mL of commercial household bleach. Adjust the pH of the resulting

solution to approximately 11.3 by the dropwise addition of 1 M NaOH.

Reaction Setup: In a 50 mL Erlenmeyer flask equipped with a magnetic stir bar, dissolve 1-

nonene (0.5 g) and (R,R)-Jacobsen's catalyst (10 mol %) in 5 mL of dichloromethane.

Epoxidation Reaction: To the stirred solution of the alkene and catalyst, add the buffered

bleach solution. Cap the flask and stir the biphasic mixture vigorously at room temperature.

Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography

(TLC). To obtain a sample, stop the stirring, allow the layers to separate, and withdraw a

small aliquot from the lower organic layer. A suitable eluent for TLC is a mixture of 30-40%

dichloromethane in hexane.

Workup: Once the starting material is consumed (typically within 2 hours), transfer the

reaction mixture to a separatory funnel. Separate the organic layer, wash it twice with

saturated NaCl solution, and dry it over anhydrous Na₂SO₄.

Purification: Filter the solution to remove the drying agent and concentrate the filtrate under

reduced pressure using a rotary evaporator. The crude product can be purified by flash

column chromatography on silica gel. Elute first with hexanes to remove any unreacted

alkene, followed by a mixture of 40:60 dichloromethane:hexanes to elute the (2R)-2-
Heptyloxirane.
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Logical Workflow for Synthesis and Analysis
The following diagram illustrates the logical workflow from starting materials to the final, purified

product and its subsequent analysis.

Experimental Workflow for (2R)-2-Heptyloxirane
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Caption: Workflow from Synthesis to Analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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